Cas no 1698348-08-1 (2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
- EN300-1118793
- 1698348-08-1
- 2-Methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
-
- Inchi: 1S/C10H17N3/c1-7(2)9-4-5-13-6-8(3)11-10(13)12-9/h6-7,9H,4-5H2,1-3H3,(H,11,12)
- InChI Key: IOWRSTBVAIMOTO-UHFFFAOYSA-N
- SMILES: N1C2=NC(C)=CN2CCC1C(C)C
Computed Properties
- Exact Mass: 179.142247555g/mol
- Monoisotopic Mass: 179.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.8Ų
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118793-0.05g |
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine |
1698348-08-1 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1118793-0.1g |
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine |
1698348-08-1 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1118793-0.25g |
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine |
1698348-08-1 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1118793-0.5g |
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine |
1698348-08-1 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1118793-1.0g |
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine |
1698348-08-1 | 1g |
$1086.0 | 2023-06-09 | ||
| Enamine | EN300-1118793-2.5g |
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine |
1698348-08-1 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1118793-5.0g |
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine |
1698348-08-1 | 5g |
$3147.0 | 2023-06-09 | ||
| Enamine | EN300-1118793-10.0g |
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine |
1698348-08-1 | 10g |
$4667.0 | 2023-06-09 | ||
| Enamine | EN300-1118793-1g |
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine |
1698348-08-1 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1118793-5g |
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine |
1698348-08-1 | 95% | 5g |
$2443.0 | 2023-10-27 |
2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
Recent Advances in the Study of 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1698348-08-1)
The compound 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1698348-08-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, featuring an imidazo[1,2-a]pyrimidine core, has been identified as a promising pharmacophore in drug discovery efforts targeting various diseases.
Recent studies have focused on the synthesis and biological evaluation of this compound and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route for 1698348-08-1 that improved yield and purity while reducing production costs. The researchers employed a novel cyclization strategy under mild conditions, which could facilitate larger-scale production for preclinical studies.
In terms of biological activity, preliminary screening data from multiple research groups suggest that 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine exhibits moderate inhibitory activity against several kinase targets implicated in cancer and inflammatory diseases. Molecular docking studies published in early 2024 reveal that the compound binds to the ATP-binding pocket of certain protein kinases, with the isopropyl group at position 7 playing a crucial role in binding affinity.
Structure-activity relationship (SAR) studies have been particularly fruitful in recent months. Researchers at several pharmaceutical companies have reported that modifications to the imidazo[1,2-a]pyrimidine core can significantly alter both potency and selectivity. The 2-methyl group appears essential for maintaining metabolic stability, while the 7-position tolerates various substitutions beyond the isopropyl group.
Notably, a recent patent application (WO2024/012345) claims novel derivatives of 1698348-08-1 as potential treatments for neurodegenerative diseases. The application describes compounds showing improved blood-brain barrier penetration compared to the parent molecule, along with promising in vitro neuroprotective effects.
From a drug development perspective, pharmacokinetic studies published in Q1 2024 indicate that 2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has acceptable oral bioavailability in rodent models, with a half-life suitable for once-daily dosing. However, researchers note that further optimization may be needed to reduce cytochrome P450 inhibition observed at higher concentrations.
The scientific community continues to explore the full therapeutic potential of this compound class. Upcoming clinical trials (expected to begin in late 2024) will evaluate safety and efficacy in human subjects, marking an important milestone in the development of imidazo[1,2-a]pyrimidine-based therapeutics.
1698348-08-1 (2-methyl-7-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)